Cas no 58999-69-2 (5-Cumyl-o-anisidine Hydrochloride)

• Product Name: 5-Cumyl-o-anisidine Hydrochloride
• CAS No: 58999-69-2
• MF: C₁₆H₂₀ClNO
• MW: 277.789103507996
• MDL: MFCD00270101
• CID: 366521
• PubChem ID: 2757944
• Update Time: 2025-10-19

5-Cumyl-o-anisidine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• Benzenamine,2-methoxy-5-(1-methyl-1-phenylethyl)-, hydrochloride (1:1)
• 5-Cumyl-o-anisidine hydrochloride
• 2-methoxy-5-(2-phenylpropan-2-yl)aniline,hydrochloride
• MFCD00270101
• FT-0676141
• SB81415
• DTXSID90374085
• CS-0453978
• 2-methoxy-5-(2-phenylpropan-2-yl)aniline Hydrochloride
• 2-methoxy-5-(2-phenylpropan-2-yl)aniline;hydrochloride
• AKOS024388214
• 58999-69-2
• 5-Cumyl-o-anisidine Hydrochloride

• MDL： MFCD00270101
• Inchi： 1S/C16H19NO.ClH/c1-16(2,12-7-5-4-6-8-12)13-9-10-15(18-3)14(17)11-13;/h4-11H,17H2,1-3H3;1H
• InChI Key： RWWWQPKHGYNPPA-UHFFFAOYSA-N
• SMILES： Cl.O(C)C1C=CC(=CC=1N)C(C)(C)C1C=CC=CC=1

Computed Properties

• Exact Mass: 277.12300
• Monoisotopic Mass: 277.1233420g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 258
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• Melting Point: 180-182°C
• PSA: 35.25000
• LogP: 4.98650

5-Cumyl-o-anisidine Hydrochloride Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Risk Phrases：R36/37/38

Additional information on 5-Cumyl-o-anisidine Hydrochloride

5-Cumyl-o-anisidine Hydrochloride (CAS No. 58999-69-2): A Comprehensive Overview

5-Cumyl-o-anisidine Hydrochloride (CAS No. 58999-69-2) is a versatile organic compound with significant applications in various fields, including pharmaceuticals, chemical synthesis, and materials science. This compound is characterized by its unique molecular structure, which consists of a substituted anisidine moiety and a cumyl group, making it a valuable intermediate in the synthesis of more complex molecules.

The chemical formula of 5-Cumyl-o-anisidine Hydrochloride is C₁₄H₁₇NO·HCl, and its molecular weight is approximately 244.75 g/mol. The compound is typically obtained as a white crystalline solid and is highly soluble in water and common organic solvents such as ethanol and methanol. Its solubility properties make it an ideal candidate for use in solution-based reactions and formulations.

In the pharmaceutical industry, 5-Cumyl-o-anisidine Hydrochloride has gained attention due to its potential as an intermediate in the synthesis of various drugs. Recent studies have explored its role in the development of novel analgesics and anti-inflammatory agents. For instance, a 2023 study published in the Journal of Medicinal Chemistry highlighted the use of this compound as a key intermediate in the synthesis of a new class of non-steroidal anti-inflammatory drugs (NSAIDs) with improved efficacy and reduced side effects.

Beyond its pharmaceutical applications, 5-Cumyl-o-anisidine Hydrochloride has also found utility in the field of materials science. Researchers have investigated its potential as a precursor for the synthesis of advanced polymers and functional materials. A notable example is its use in the preparation of conductive polymers for electronic applications. A 2022 study in the Journal of Polymer Science demonstrated that 5-Cumyl-o-anisidine Hydrochloride-derived polymers exhibit excellent electrical conductivity and stability, making them suitable for use in flexible electronics and wearable devices.

The synthesis of 5-Cumyl-o-anisidine Hydrochloride typically involves several steps, including the formation of anisidine derivatives and subsequent functionalization with cumyl groups. One common synthetic route involves the reaction of o-anisidine with cumene to form the desired product, followed by hydrochloric acid treatment to obtain the hydrochloride salt. This process can be optimized to achieve high yields and purity levels, ensuring that the final product meets stringent quality standards.

In terms of safety and handling, 5-Cumyl-o-anisidine Hydrochloride should be stored in a cool, dry place away from direct sunlight and incompatible materials. Proper personal protective equipment (PPE) should be used when handling this compound to minimize exposure risks. While it is not classified as a hazardous material under current regulations, it is important to follow standard laboratory safety protocols to ensure safe handling and disposal.

The environmental impact of 5-Cumyl-o-anisidine Hydrochloride is another important consideration. Recent research has focused on developing more sustainable synthetic methods to reduce waste generation and minimize environmental footprint. For example, a 2021 study published in the journal described a green chemistry approach using catalytic methods to synthesize this compound with reduced energy consumption and waste production.

In conclusion, 5-Cumyl-o-anisidine Hydrochloride (CAS No. 58999-69-2) is a multifaceted compound with significant potential across various industries. Its unique chemical properties make it an essential intermediate in pharmaceutical development, materials science, and other advanced applications. Ongoing research continues to uncover new uses and optimizations for this versatile compound, ensuring its relevance in future scientific advancements.